Cas no 1403765-04-7 (6-chloro-5-Methoxy-3-Methylpicolinonitrile)

6-Chloro-5-methoxy-3-methylpicolinonitrile is a versatile heterocyclic compound primarily used as an intermediate in pharmaceutical and agrochemical synthesis. Its pyridine core, substituted with chloro, methoxy, and methyl groups, provides a reactive scaffold for further functionalization, making it valuable in the development of active ingredients. The electron-withdrawing nitrile group enhances its reactivity in nucleophilic substitution and coupling reactions. This compound exhibits high purity and stability under standard storage conditions, ensuring consistent performance in synthetic applications. Its structural features make it particularly useful in the preparation of biologically active molecules, including potential herbicides and pharmaceutical candidates. Proper handling under controlled conditions is recommended due to its reactivity.

6-chloro-5-Methoxy-3-Methylpicolinonitrile structure

1403765-04-7 structure

Product Name:6-chloro-5-Methoxy-3-Methylpicolinonitrile

CAS No:1403765-04-7

MF:C₈H₇ClN₂O

MW:182.60698056221

CID:5575468

Update Time:2025-05-24

6-chloro-5-Methoxy-3-Methylpicolinonitrile Chemical and Physical Properties

Names and Identifiers

- 6-chloro-5-Methoxy-3-Methylpicolinonitrile
- Inchi： 1S/C8H7ClN2O/c1-5-3-7(12-2)8(9)11-6(5)4-10/h3H,1-2H3
- InChI Key： KFHSIJZTVYMLIJ-UHFFFAOYSA-N
- SMILES： C1(C#N)=NC(Cl)=C(OC)C=C1C

6-chloro-5-Methoxy-3-Methylpicolinonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	C598000-10mg	6-Chloro-5-methoxy-3-methylpicolinonitrile	1403765-04-7	10mg	$ 50.00	2022-06-06
TRC	C598000-50mg	6-Chloro-5-methoxy-3-methylpicolinonitrile	1403765-04-7	50mg	$ 185.00	2022-06-06
TRC	C598000-100mg	6-Chloro-5-methoxy-3-methylpicolinonitrile	1403765-04-7	100mg	$ 275.00	2022-06-06

6-chloro-5-Methoxy-3-Methylpicolinonitrile Related Literature

1. Aluminium complexes with thio-phosphorus ligands: syntheses and characterisations of [Al2(CyPS3)2(CyPHS2)2] and [Al(S2PPh2)3]†

Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
2. An intramolecular tryptophan-condensation approach for peptide stapling†

Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
3. An artificial enzyme cascade amplification strategy for highly sensitive and specific detection of breast cancer-derived exosomes†

Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
4. An antioxidative galactomannan extracted from Chinese Sesbania cannabina enhances immune activation of macrophage cells†

Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
5. An analyte-triggered artificial peroxidase system based on dimanganese complex for a versatile enzyme assay†

Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453

Additional information on 6-chloro-5-Methoxy-3-Methylpicolinonitrile

6-Chloro-5-Methoxy-3-Methylpicolinonitrile: A Comprehensive Overview

The compound CAS No. 1403765-04-7, also known as 6-chloro-5-methoxy-3-methylpicolinonitrile, is a highly specialized organic molecule with significant potential in various fields of chemistry and materials science. This compound has garnered attention due to its unique structural properties and promising applications in drug discovery, agrochemicals, and advanced materials development.

Recent studies have highlighted the importance of picolinonitrile derivatives in the development of novel bioactive compounds. The presence of a nitrile group in the structure of 6-chloro-5-methoxy-3-methylpicolinonitrile contributes to its ability to act as a bioisostere, making it a valuable candidate for medicinal chemistry research. The substitution pattern, including the chlorine and methoxy groups, further enhances its pharmacokinetic properties, such as solubility and metabolic stability.

In the context of agrochemicals, 6-chloro-5-methoxy-3-methylpicolinonitrile has shown potential as a lead compound for the development of herbicides and fungicides. Its ability to inhibit key enzymes involved in plant growth pathways makes it a promising candidate for sustainable agricultural practices. Researchers have also explored its role in enhancing the efficiency of existing agrochemical formulations through synergistic interactions.

The synthesis of CAS No. 1403765-04-7 involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The use of transition metal catalysts has significantly improved the yield and purity of the compound, making it more accessible for large-scale applications. This has been particularly beneficial for industries relying on high-purity chemical intermediates for drug development and material synthesis.

From a materials science perspective, 6-chloro-5-methoxy-3-methylpicolinonitrile exhibits unique electronic properties that make it suitable for applications in organic electronics and optoelectronics. Its ability to form stable coordination complexes with metal ions has opened new avenues for the development of advanced materials, such as light-emitting diodes (LEDs) and photovoltaic devices.

In conclusion, CAS No. 1403765-04-7, or 6-chloro-5-methoxy-3-methylpicolinonitrile, represents a versatile compound with wide-ranging applications across multiple disciplines. Its structural features, combined with recent advancements in synthesis and application research, position it as a key player in the development of innovative solutions in chemistry and beyond.